molecular formula C16H16ClNO3 B5729230 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide

6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide

Cat. No. B5729230
M. Wt: 305.75 g/mol
InChI Key: ZJMLMVPWYLKVNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide, also known as CCOC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CCOC belongs to the class of chromene derivatives and has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism of Action

The mechanism of action of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, it has been suggested that 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide exerts its biological effects by modulating various signaling pathways in the cells. 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been reported to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide also activates the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism and cellular stress response. Additionally, 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-6, and MCP-1, in vitro and in vivo. 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has also been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. In addition, 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been reported to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has also been shown to exhibit low toxicity in vitro and in vivo, which makes it a safe compound to use in lab experiments. However, there are also limitations to the use of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide in lab experiments. 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has poor solubility in water, which may limit its use in certain experiments. Additionally, the mechanism of action of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide. One potential direction is the development of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide-based drugs for the treatment of various diseases, such as cancer and neurodegenerative disorders. Another direction is the investigation of the molecular mechanisms underlying the biological effects of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide. Further studies are also needed to determine the optimal dosage and administration of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide for therapeutic use. Additionally, the development of novel methods for the synthesis and purification of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide may improve its potential for use in lab experiments and drug development.

Synthesis Methods

6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide can be synthesized using a multistep process involving the reaction of 6-chloro-2-hydroxybenzaldehyde with cyclohexylamine, followed by cyclization and condensation reactions. The final product is obtained through recrystallization and purification steps. The synthesis of 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been reported in various research articles, and the method has been optimized for high yield and purity.

Scientific Research Applications

6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has also been reported to have anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. These properties make 6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide a promising candidate for the development of novel drugs for the treatment of various diseases.

properties

IUPAC Name

6-chloro-N-cyclohexyl-2-oxochromene-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H16ClNO3/c17-11-6-7-14-10(8-11)9-13(16(20)21-14)15(19)18-12-4-2-1-3-5-12/h6-9,12H,1-5H2,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJMLMVPWYLKVNP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)NC(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H16ClNO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

305.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-chloro-N-cyclohexyl-2-oxo-2H-chromene-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.